Cas no 139111-44-7 (tert-Butyl N-(E)-3-Tributylstannylallylcarbamate)
tert-Butyl N-(E)-3-Tributylstannylallylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-2-propanyl [(2E)-3-(tributylstannyl)-2-propen-1-yl]carba mate
- tert-Butyl N-[(E)-3-tributylstannylallyl]carbamate
- tert-butyl (2E)-3-(tributylstannyl)-2-propenylcarbamate
- 139111-44-7
- AKOS025310550
- tert-butyl (E)-3-(tributylstannyl)allylcarbamate
- C20H41NO2Sn
- A907972
- DB-130527
- tert-butyl N-[(E)-3-tributylstannylprop-2-enyl]carbamate
- tert-butyl(2E)-3-(tributylstannyl)-2-propenylcarbamate
- ZWBSCNSTISCAPA-UHFFFAOYSA-N
- carbamic acid, [(2e)-3-(tributylstannyl)-2-propenyl]-, 1,1-dimethylethylester
- tert-Butyl N-[(E)-3-tributylstannylallyl]carbamate, AldrichCPR
- tert-Butyl N-(E)-3-Tributylstannylallylcarbamate
-
- MDL: N/A
- Inchi: 1S/C8H14NO2.3C4H9.Sn/c1-5-6-9-7(10)11-8(2,3)4;3*1-3-4-2;/h1,5H,6H2,2-4H3,(H,9,10);3*1,3-4H2,2H3;
- InChI Key: ZWBSCNSTISCAPA-UHFFFAOYSA-N
- SMILES: [Sn](/C=C/CNC(=O)OC(C)(C)C)(CCCC)(CCCC)CCCC
Computed Properties
- Exact Mass: 447.215932g/mol
- Monoisotopic Mass: 447.215932g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 8
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 41.82000
- LogP: 6.25950
tert-Butyl N-(E)-3-Tributylstannylallylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B357270-10mg |
tert-Butyl N-[(E)-3-Tributylstannylallyl]carbamate |
139111-44-7 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B357270-50mg |
tert-Butyl N-[(E)-3-Tributylstannylallyl]carbamate |
139111-44-7 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B357270-100mg |
tert-Butyl N-[(E)-3-Tributylstannylallyl]carbamate |
139111-44-7 | 100mg |
$ 115.00 | 2022-06-07 |
tert-Butyl N-(E)-3-Tributylstannylallylcarbamate Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on tert-Butyl N-(E)-3-Tributylstannylallylcarbamate
Introduction to CAS No 139111-44-7 and Tert-Butyl N-(E)-3-Tributylstannylallylcarbamate
The compound with the CAS No 139111-44-7 is a specialized organotin derivative, specifically Tert-Butyl N-(E)-3-Tributylstannylallylcarbamate. This compound has garnered significant attention in the field of synthetic organic chemistry and pharmaceutical research due to its unique structural properties and potential applications. The presence of a tributylstannyl group and an allylcarbamate moiety makes it a versatile intermediate in cross-coupling reactions, particularly in the synthesis of complex molecules.
In recent years, the demand for efficient and selective synthetic methodologies has driven the exploration of organotin compounds like Tert-Butyl N-(E)-3-Tributylstannylallylcarbamate. These compounds are widely utilized in the pharmaceutical industry for their ability to facilitate carbon-carbon bond formation, which is crucial for constructing biologically active molecules. The reactivity of the tributylstannyl group allows for palladium-catalyzed reactions, such as the Stille coupling, which is a cornerstone in modern drug discovery.
One of the most compelling aspects of Tert-Butyl N-(E)-3-Tributylstannylallylcarbamate is its role in the synthesis of heterocyclic compounds. Heterocycles are fundamental structural units in many pharmaceuticals and agrochemicals, and their efficient construction often requires innovative synthetic strategies. The compound’s ability to participate in Stille couplings with various aryl halides has been leveraged to create complex heterocyclic frameworks with high precision. This capability is particularly valuable in medicinal chemistry, where novel heterocyclic scaffolds can lead to the discovery of next-generation therapeutics.
Recent advancements in green chemistry have also highlighted the importance of sustainable synthetic routes. Tert-Butyl N-(E)-3-Tributylstannylallylcarbamate exemplifies this trend by enabling reactions that minimize waste and hazardous byproducts. For instance, recent studies have demonstrated its use in catalytic systems that enhance reaction efficiency while reducing reliance on traditional stoichiometric methods. Such innovations align with global efforts to promote environmentally friendly chemical processes.
The compound’s utility extends beyond pharmaceutical applications. In materials science, organotin derivatives are employed in the synthesis of polymers and coatings due to their ability to impart specific properties such as thermal stability and mechanical strength. The unique reactivity of Tert-Butyl N-(E)-3-Tributylstannylallylcarbamate makes it a valuable building block for developing advanced materials with tailored characteristics.
From a mechanistic perspective, the reactivity of Tert-Butyl N-(E)-3-Tributylstannylallylcarbamate has been extensively studied to understand its role in various transformations. The tributylstannyl group is known for its stability under ambient conditions but becomes highly reactive when activated by transition metals such as palladium or copper. This characteristic allows for precise control over reaction outcomes, making it an indispensable tool in synthetic chemistry. Additionally, the allylcarbamate moiety contributes to the compound’s versatility by enabling further functionalization through hydrolysis or reduction pathways.
In clinical research, derivatives of organotin compounds have shown promise in treating various diseases by modulating biological pathways. While Tert-Butyl N-(E)-3-Tributylstannylallylcarbamate itself may not be directly used as a therapeutic agent, its role as a synthetic intermediate is critical for developing novel drugs. Researchers have utilized this compound to construct complex molecular architectures that mimic natural bioactive molecules, thereby accelerating drug discovery pipelines.
The future prospects of Tert-Butyl N-(E)-3-Tributylstannylallylcarbamate are promising, with ongoing research exploring new applications and improving its synthetic methodologies. Innovations in catalytic systems and process optimization are expected to further enhance its utility across multiple industries. As synthetic chemists continue to refine their techniques, this compound will remain a cornerstone in the development of advanced chemical products.
139111-44-7 (tert-Butyl N-(E)-3-Tributylstannylallylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)